Cas no 1806513-85-8 (1-(4-Bromo-2-nitrophenyl)-3-chloropropan-2-one)
1-(4-Bromo-2-nitrophenyl)-3-chloropropan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Bromo-2-nitrophenyl)-3-chloropropan-2-one
-
- Inchi: 1S/C9H7BrClNO3/c10-7-2-1-6(3-8(13)5-11)9(4-7)12(14)15/h1-2,4H,3,5H2
- InChI Key: FSAVBWISDWQEEO-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1)[N+](=O)[O-])CC(CCl)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 256
- XLogP3: 2.7
- Topological Polar Surface Area: 62.9
1-(4-Bromo-2-nitrophenyl)-3-chloropropan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013014277-250mg |
1-(4-Bromo-2-nitrophenyl)-3-chloropropan-2-one |
1806513-85-8 | 97% | 250mg |
475.20 USD | 2021-06-25 | |
| Alichem | A013014277-500mg |
1-(4-Bromo-2-nitrophenyl)-3-chloropropan-2-one |
1806513-85-8 | 97% | 500mg |
823.15 USD | 2021-06-25 | |
| Alichem | A013014277-1g |
1-(4-Bromo-2-nitrophenyl)-3-chloropropan-2-one |
1806513-85-8 | 97% | 1g |
1,549.60 USD | 2021-06-25 |
1-(4-Bromo-2-nitrophenyl)-3-chloropropan-2-one Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 1-(4-Bromo-2-nitrophenyl)-3-chloropropan-2-one
Introduction to 1-(4-Bromo-2-nitrophenyl)-3-chloropropan-2-one (CAS No. 1806513-85-8)
1-(4-Bromo-2-nitrophenyl)-3-chloropropan-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 1806513-85-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitroaromatic and chlorinated propanones, which are widely studied for their potential biological activities and synthetic utility. The structural features of this molecule, including the presence of both bromo and chloro substituents on a nitrophenyl ring, make it a versatile intermediate in the synthesis of more complex pharmacological agents.
The nitrophenyl moiety is a well-documented pharmacophore in drug discovery, contributing to various biological effects such as anti-inflammatory, antimicrobial, and anticancer properties. The introduction of halogen atoms, particularly bromine and chlorine, further modulates the electronic and steric properties of the molecule, enabling fine-tuning of its reactivity and biological activity. This compound has been explored in multiple research avenues, including the development of novel therapeutic agents targeting specific disease pathways.
In recent years, there has been a surge in interest regarding the synthesis and application of halogenated aromatic compounds in medicinal chemistry. The bromo and chloro substituents in 1-(4-Bromo-2-nitrophenyl)-3-chloropropan-2-one not only enhance its reactivity in cross-coupling reactions but also improve its binding affinity to biological targets. Such structural motifs are frequently employed in the design of small-molecule inhibitors for enzymes and receptors involved in critical physiological processes.
One of the most compelling aspects of this compound is its potential as a building block for more intricate drug candidates. Researchers have leveraged its unique structure to develop derivatives with enhanced pharmacological profiles. For instance, studies have demonstrated its utility in generating compounds with targeted action against cancer cell lines by incorporating it into larger molecular frameworks. The nitro group, while traditionally associated with toxicity, can be strategically converted into other functional groups such as amines or amides through reduction or condensation reactions, broadening its synthetic applications.
The pharmaceutical industry has been particularly keen on exploring halogenated propanones due to their role in modulating metabolic pathways and enzyme inhibition. The combination of bromine and chlorine in 1-(4-Bromo-2-nitrophenyl)-3-chloropropan-2-one creates multiple sites for chemical modification, allowing chemists to tailor the molecule for specific therapeutic outcomes. This flexibility has led to several preclinical studies investigating its efficacy in models of inflammation, neurodegeneration, and infectious diseases.
Advances in synthetic methodologies have further enhanced the accessibility of this compound for research purposes. Modern techniques such as palladium-catalyzed cross-coupling reactions have enabled efficient construction of complex derivatives from simpler precursors. Additionally, computational chemistry approaches have been employed to predict the biological activity of various analogs before experimental synthesis, significantly accelerating the drug discovery process.
The environmental impact and sustainability considerations are also integral to modern pharmaceutical research. While halogenated compounds are valuable intermediates, their synthesis must be optimized to minimize waste and hazardous byproducts. Innovations in green chemistry principles have led to more sustainable synthetic routes for compounds like 1-(4-Bromo-2-nitrophenyl)-3-chloropropan-2-one, ensuring that their production aligns with global efforts toward eco-friendly chemical processes.
In conclusion, 1-(4-Bromo-2-nitrophenyl)-3-chloropropan-2-one (CAS No. 1806513-85-8) represents a promising scaffold in medicinal chemistry due to its structural complexity and functional diversity. Its applications span across multiple therapeutic areas, driven by ongoing research into novel pharmacological agents. As synthetic methods continue to evolve and computational tools become more sophisticated, the potential for discovering new derivatives with improved efficacy and safety remains vast.
1806513-85-8 (1-(4-Bromo-2-nitrophenyl)-3-chloropropan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)